2-[(4-Chlorophenyl)methylthio]-5-oxo-6,7,8-trihydroquinoline-3-carbonitrile

• IUPAC Name: 2-[(4-chlorophenyl)methylsulfanyl]-5-oxo-7,8-dihydro-6H-quinoline-3-carbonitrile
• InChI: InChI=1S/C17H13ClN2OS/c18-13-6-4-11(5-7-13)10-22-17-12(9-19)8-14-15(20-17)2-1-3-16(14)21/h4-8H,1-3,10H2
• InChI Key: HNWJWLXNHDPOPQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C=C(C(=N2)SCC3=CC=C(C=C3)Cl)C#N)C(=O)C1
• Molecular Formula: C17H13ClN2OS
• Molecular Weight: 328.8 g/mol

Description

The compound “2-[(4-Chlorophenyl)methylthio]-5-oxo-6,7,8-trihydroquinoline-3-carbonitrile” is a complex organic molecule. It contains a quinoline backbone, which is a type of heterocyclic aromatic organic compound. It also has a chlorophenyl group, a methylthio group, and a nitrile group.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a heterocyclic ring. Unfortunately, without specific data or a crystallographic study, it’s difficult to provide a detailed analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, molecular weight, and the presence of functional groups would all influence its properties.

Mechanism of Action

Target of Action

The primary target of the compound is currently unknown . Similar compounds have been found to interact withprothrombin , a protein involved in blood coagulation .

Mode of Action

This could potentially alter cellular processes, although the specific changes would depend on the nature of the target protein .

Biochemical Pathways

If the compound does indeed target prothrombin, it could potentially affect thecoagulation cascade , a series of reactions that ultimately leads to the formation of a blood clot .

Pharmacokinetics

These properties would determine the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of the compound’s action are currently unknown . If the compound does indeed target prothrombin, it could potentially affect blood coagulation, leading to changes in clotting time .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the compound’s action, efficacy, and stability .

Safety and Hazards

Without specific toxicity or safety data for this compound, it’s difficult to provide accurate information. As with all chemicals, it should be handled with appropriate safety precautions.

Future Directions

The future research directions for this compound could include detailed synthesis and characterization studies, investigation of its potential biological activities, and exploration of its possible applications in fields such as medicinal chemistry.